![molecular formula C16H14N2O2 B7465436 2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide](/img/structure/B7465436.png)
2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide, also known as PD98059, is a synthetic compound that has been widely used in scientific research. It is a potent and selective inhibitor of the mitogen-activated protein kinase (MAPK) pathway and has been shown to have significant effects on various biological processes.
Mechanism of Action
2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide acts as a selective and reversible inhibitor of the MAPK pathway by binding to the ATP-binding site of the MAPK kinase (MEK) enzyme. This prevents the activation of downstream signaling pathways, leading to the inhibition of cell proliferation and differentiation.
Biochemical and Physiological Effects:
2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide has been shown to have significant effects on various biological processes. It has been shown to inhibit the growth of cancer cells, induce apoptosis in neuronal cells, and regulate the immune response. It has also been shown to have anti-inflammatory effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide in lab experiments is its selectivity and potency as a MAPK inhibitor. It is also relatively easy to use and has been extensively studied, making it a reliable tool for researchers. However, one limitation is that it may not be effective in all cell types or under all conditions, and its effects may be cell-type specific.
Future Directions
There are several future directions for research involving 2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide. One potential area of study is its role in regulating the immune response, particularly in the context of autoimmune diseases. Another potential area of study is its use in combination with other inhibitors or chemotherapeutic agents to enhance their efficacy. Additionally, further studies could investigate the potential use of 2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide in the treatment of neurodegenerative diseases.
Synthesis Methods
2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide can be synthesized through a multistep process involving the condensation of 2-aminobenzophenones with ethyl acetoacetate, followed by cyclization and subsequent modifications. The final product is a white crystalline powder that is soluble in DMSO and ethanol.
Scientific Research Applications
2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide has been extensively used in scientific research to investigate the role of the MAPK pathway in various biological processes, including cell proliferation, differentiation, apoptosis, and inflammation. It has been used to study the effects of MAPK inhibition in cancer cells, neuronal cells, and immune cells.
properties
IUPAC Name |
2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2/c19-15-9-7-11-10-12(6-8-14(11)18-15)16(20)17-13-4-2-1-3-5-13/h1-6,8,10H,7,9H2,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMPCSKRDTADLDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=C1C=C(C=C2)C(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-oxo-N-phenyl-3,4-dihydro-1H-quinoline-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.